Cas no 75567-85-0 (Methyl 3-(4-cyanophenyl)propanoate)

75567-85-0 structure
Product name:Methyl 3-(4-cyanophenyl)propanoate
Methyl 3-(4-cyanophenyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(4-cyanophenyl)propanoate
- Methyl3-(4-cyanophenyl)propionate
- Benzenepropanoic acid,4-cyano-, methyl ester
- 4-Cyanobenzenepropanoic acid methyl ester
- Methyl 3-(4-cyanophenyl)propionate
- methyl3-(4-cyanophenyl)propanoate
- 75567-85-0
- methyl p-cyano-dihydrocinnamate
- JPRNCCUCPOZUDK-UHFFFAOYSA-N
- SCHEMBL1338556
- CS-0227163
- 3-(4-Cyanophenyl)propanoic acid methyl ester
- DTXSID20557526
- A898141
- F87558
- FT-0721189
- MFCD19440756
- AKOS016012172
- AMY4860
- DB-074992
-
- MDL: MFCD19440756
- Inchi: InChI=1S/C11H11NO2/c1-14-11(13)7-6-9-2-4-10(8-12)5-3-9/h2-5H,6-7H2,1H3
- InChI Key: JPRNCCUCPOZUDK-UHFFFAOYSA-N
- SMILES: COC(=O)CCC1=CC=C(C=C1)C#N
Computed Properties
- Exact Mass: 189.078978594g/mol
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 50.1Ų
- Surface Charge: 0
Experimental Properties
- Density: 1.11
- Boiling Point: 307 ºC
- Flash Point: 143 ºC
Methyl 3-(4-cyanophenyl)propanoate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Aaron | AR005BHC-250mg |
methyl 3-(4-cyanophenyl)propanoate |
75567-85-0 | 98% | 250mg |
$64.00 | 2025-02-13 | |
A2B Chem LLC | AC47060-500mg |
Methyl 3-(4-cyanophenyl)propanoate |
75567-85-0 | 95% | 500mg |
$137.00 | 2024-04-19 | |
Ambeed | A213284-100mg |
Methyl 3-(4-cyanophenyl)propanoate |
75567-85-0 | 95+% | 100mg |
$43.0 | 2024-04-17 | |
Ambeed | A213284-1g |
Methyl 3-(4-cyanophenyl)propanoate |
75567-85-0 | 95+% | 1g |
$144.0 | 2024-04-17 | |
A2B Chem LLC | AC47060-5g |
Methyl 3-(4-cyanophenyl)propanoate |
75567-85-0 | 95+% | 5g |
$565.00 | 2024-04-19 | |
A2B Chem LLC | AC47060-100mg |
Methyl 3-(4-cyanophenyl)propanoate |
75567-85-0 | 95% | 100mg |
$56.00 | 2024-04-19 | |
Ambeed | A213284-5g |
Methyl 3-(4-cyanophenyl)propanoate |
75567-85-0 | 95+% | 5g |
$507.0 | 2024-04-17 | |
eNovation Chemicals LLC | Y0978519-10g |
methyl 3-(4-cyanophenyl)propanoate |
75567-85-0 | 95% | 10g |
$980 | 2025-02-24 |
Methyl 3-(4-cyanophenyl)propanoate Related Literature
-
Sumon Sarkar,Kelvin Pak Shing Cheung,Vladimir Gevorgyan Chem. Sci., 2020,11, 12974-12993
-
Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
-
D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:75567-85-0)Methyl 3-(4-cyanophenyl)propanoate

Purity:99%
Quantity:5g
Price ($):456.0